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Compound of Interest

Compound Name: Ethyl Heptanoate

Cat. No.: B153104 Get Quote

CAS Number: 106-30-9[1][2][3][4][5]

Molecular Formula: C₉H₁₈O₂

Molecular Weight: 158.24 g/mol

This technical guide provides an in-depth overview of ethyl heptanoate, a fatty acid ethyl

ester. It is intended for researchers, scientists, and professionals in drug development, offering

comprehensive data on its chemical properties, synthesis, and analytical methods.

Core Chemical and Physical Properties
Ethyl heptanoate, also known as ethyl enanthate, is a clear, colorless liquid recognized for its

characteristic fruity aroma, often compared to that of grapes or cognac. It is the ester formed

from the condensation of heptanoic acid and ethanol. While soluble in organic solvents like

alcohol, ether, and chloroform, it is insoluble in water.
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Property Value Source

CAS Number 106-30-9

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

Boiling Point 188-189 °C

Melting Point -66 °C

Density 0.87 g/mL at 25 °C

Refractive Index 1.412 (n20/D)

Synthesis of Ethyl Heptanoate
The primary method for synthesizing ethyl heptanoate is through the Fischer esterification of

heptanoic acid with ethanol. This reaction is typically catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification
Objective: To synthesize ethyl heptanoate from heptanoic acid and ethanol.

Materials:

Heptanoic acid

Ethanol (in excess)

Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Reaction flask

Reflux condenser

Heating mantle

Separatory funnel
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Drying agent (e.g., anhydrous sodium sulfate)

Distillation apparatus

Methodology:

Combine heptanoic acid and an excess of ethanol in a round-bottom flask.

Carefully add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric

acid).

Attach a reflux condenser and heat the mixture to reflux for several hours to drive the

equilibrium towards the product.

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with water to remove excess ethanol

and the acid catalyst.

Wash with a sodium bicarbonate solution to neutralize any remaining acid.

Wash again with brine to remove any remaining water-soluble byproducts.

Separate the organic layer and dry it over a suitable drying agent like anhydrous sodium

sulfate.

Filter to remove the drying agent.

Purify the crude ethyl heptanoate by distillation to obtain the final product.

A study in 2024 highlighted the use of a microreactor system for the acid-catalyzed

esterification, which achieved a 98% conversion in 45 minutes at 100°C with 2.5% sulfuric acid.

This method offers a significant improvement in reaction time compared to conventional batch

reactors, which required 6 hours for the same conversion rate, owing to better heat transfer

and reduced diffusion limitations.
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Fischer Esterification Workflow for Ethyl Heptanoate Synthesis

Reactants

Reaction

Work-up

Purification

Heptanoic Acid

Mixing in Reaction Flask

Ethanol Acid Catalyst (e.g., H₂SO₄)

Heating under Reflux

Cooling to Room Temperature

Aqueous Washing

Drying Organic Layer

Distillation

Pure Ethyl Heptanoate

Click to download full resolution via product page

Fischer Esterification Workflow
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Analytical Characterization: Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile compounds like ethyl heptanoate,

providing both separation and identification based on mass fragmentation patterns.

Experimental Protocol: GC-MS Analysis
Objective: To identify and quantify ethyl heptanoate in a sample.

Instrumentation and Reagents:

Gas Chromatograph with a mass selective detector.

GC Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-

methylpolysysiloxane).

Carrier Gas: Helium (99.999% purity).

Solvent for sample preparation (e.g., dichloromethane or hexane).

Certified reference standard of ethyl heptanoate.

Methodology:

Sample Preparation: Dissolve the sample containing ethyl heptanoate in a suitable solvent

to a concentration within the calibration range. If necessary, perform extraction or cleanup to

remove interfering matrix components.

Instrument Setup:

Injector: Set to a temperature of 250°C with a split or splitless injection mode.

Oven Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp

up to a final temperature (e.g., 250°C) at a controlled rate.

Mass Spectrometer: Operate in electron ionization (EI) mode with a scan range

appropriate for the expected fragments of ethyl heptanoate.
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Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Acquisition: Acquire data throughout the GC run.

Data Analysis:

Identification: Confirm the presence of ethyl heptanoate by comparing the retention time

and the acquired mass spectrum with that of a certified reference standard. Key mass

fragments for ethyl heptanoate can be used for confirmation.

Quantification: Create a calibration curve using the certified reference standard at various

concentrations to quantify the amount of ethyl heptanoate in the sample.
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GC-MS Analysis Workflow for Ethyl Heptanoate
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Applications in Research and Drug Development
Ethyl heptanoate has several applications relevant to the scientific and pharmaceutical fields:

Flavoring and Fragrance Industry: It is widely used as a flavoring agent in food and

beverages and as a fragrance component in perfumes and cosmetics.

Pharmaceutical Formulations: Due to its solvent properties, ethyl heptanoate can be used

as a solvent or carrier for active pharmaceutical ingredients, potentially enhancing the

stability and bioavailability of certain medications.

Organic Synthesis: It serves as a reagent or solvent in various organic synthesis and

analytical chemistry applications.

Agricultural Chemicals: Ethyl heptanoate is employed in the formulation of some pesticides

and herbicides as a carrier to improve the effectiveness of the active ingredients.

Biochemical Research: It can be used as a model compound for studying ester hydrolysis

reactions. Additionally, it has been investigated for its potential antimicrobial properties

against certain bacteria and fungi.

Safety and Handling
Ethyl heptanoate is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area. It is reported to have low toxicity upon ingestion and skin

contact. For detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7797
https://www.odowell.com/ethyl-heptanoate.html
https://www.chemimpex.com/products/34173
https://www.benchchem.com/product/b153104#ethyl-heptanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b153104#ethyl-heptanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b153104#ethyl-heptanoate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b153104#ethyl-heptanoate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

